Cas no 637-69-4 (p-Methoxystyrene)

• Product Name: p-Methoxystyrene
• CAS No: 637-69-4
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00008619
• CID: 39355
• PubChem ID: 24848486
• Update Time: 2025-04-18

p-Methoxystyrene Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy-4-vinylbenzene
• 4-Vinylanisole
• 4-Methoxystyrene
• 4-Methoxystyrene (stabilized with TBC)
• 1-Ethenyl-4-methoxybenzene
• p-Methoxystyrene
• 4-Vinylanisole (stabilized with TBC)

• MDL： MFCD00008619
• Inchi： 1S/C9H10O/c1-3-8-4-6-9(10-2)7-5-8/h3-7H,1H2,2H3
• InChI Key： UAJRSHJHFRVGMG-UHFFFAOYSA-N
• SMILES： COC1C=CC(C=C)=CC=1
• BRN： 1098935

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.009 g/mL at 25 °C(lit.)
• Melting Point: 2°C
• Boiling Point: 98°C/18mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.562(lit.)
• Solubility: Slightly miscible with methanol.
• PSA: 9.23000
• LogP: 2.33820
• Solubility: Insoluble in water.
• Sensitiveness: Sensitive to heat and light

p-Methoxystyrene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Safety Term：S23;S24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons